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Compound of Interest

Compound Name: 2-Pyrrolidinone

Cat. No.: B116388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-pyrrolidinone, a versatile five-

membered lactam. It details its chemical structure, physicochemical properties, synthesis, and

reactivity. This document is intended to serve as a valuable resource for professionals in

research, and drug development, offering in-depth data, experimental insights, and

visualization of key chemical processes.

Chemical Identity and Structure
2-Pyrrolidinone, also known as 2-oxopyrrolidine or γ-butyrolactam, is the simplest of the γ-

lactams.[1] Its structure consists of a five-membered ring containing a secondary amide

functional group.[1][2] This cyclic amide structure is the result of the intramolecular

condensation of gamma-aminobutyric acid (GABA).[3][4] The lactam moiety imparts high

polarity and a high boiling point to the molecule.[5][6]

The chemical identifiers for 2-pyrrolidinone are summarized in the table below for easy

reference.
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Identifier Value

IUPAC Name Pyrrolidin-2-one[7]

Synonyms 2-Pyrrolidone, Butyrolactam, γ-Butyrolactam[8]

CAS Number 616-45-5[1][8]

Molecular Formula C₄H₇NO[1][3][8]

Molecular Weight 85.10 g/mol [3][8]

InChI Key HNJBEVLQSNELDL-UHFFFAOYSA-N[8]

SMILES O=C1CCCN1[8]

Physicochemical and Spectroscopic Properties
2-Pyrrolidinone is a colorless liquid or solid, depending on the ambient temperature, with a

characteristic odor.[3] It is miscible with water and a wide range of common organic solvents,

including ethanol, ether, chloroform, benzene, and ethyl acetate.[1][3][8] However, it is

insoluble in petroleum ether.[3] Its high polarity and miscibility make it a versatile solvent in

various applications.[2][5]

Physical Properties
The key physical properties of 2-pyrrolidinone are presented in the table below.

Property Value

Melting Point 25 °C (77 °F; 298 K)[1]

Boiling Point 245 °C (473 °F; 518 K)[1]

Density 1.116 g/cm³[1]

Vapor Density 2.9 (vs air)[8]

Flash Point 129 °C (264 °F)[7]

Refractive Index (n20/D) 1.487[8]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-pyrrolidinone.

Spectroscopy Key Features

FT-IR (cm⁻¹)

The FT-IR spectrum of 2-pyrrolidinone shows

characteristic peaks corresponding to the N-H

and C=O stretching vibrations of the lactam ring.

[9]

¹H NMR

The proton NMR spectrum provides signals for

the protons on the carbon atoms of the

pyrrolidinone ring.[3]

¹³C NMR

The carbon NMR spectrum shows distinct peaks

for the carbonyl carbon and the three methylene

carbons in the ring.

Mass Spectrometry
The mass spectrum exhibits a molecular ion

peak corresponding to its molecular weight.[4]

Synthesis of 2-Pyrrolidinone
The industrial production of 2-pyrrolidinone is primarily achieved through the reaction of γ-

butyrolactone with ammonia.[1][8] Several alternative synthetic routes have also been

developed.[1][7]

Industrial Synthesis from γ-Butyrolactone
The most common industrial method involves the high-temperature, high-pressure reaction of

aqueous γ-butyrolactone with ammonia over a solid catalyst.[1][8]
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Industrial Synthesis of 2-Pyrrolidinone

γ-Butyrolactone

Tubular Reactor
250-290 °C
0.4-1.4 MPa

Ammonia (NH₃)

Reaction Mixture

Magnesium Silicate Catalyst

Distillation & Purification

2-Pyrrolidinone (99.5% Purity)

Click to download full resolution via product page

Caption: Industrial production workflow for 2-pyrrolidinone.

Alternative Synthetic Routes
Other methods for synthesizing 2-pyrrolidinone include:

Catalytic or electrochemical reduction of succinimide.[1]

Carbonylation of allylamine.[1]

Hydrogenation of succinonitrile under hydrolytic conditions.[1][10]

Reaction of maleic or succinic anhydride with aqueous ammonia using Pd-Ru catalysts.[1]
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Chemical Reactivity and Key Reactions
The chemical reactivity of 2-pyrrolidinone is characterized by reactions involving the lactam

ring, the active hydrogen on the nitrogen atom, and the carbonyl group.[8]

Key Chemical Reactions of 2-Pyrrolidinone

Hydrolysis

Polymerization N-Alkylation Reduction Reaction with Aldehydes

2-Pyrrolidinone

γ-Aminobutyric Acid (GABA)

H₂O, H⁺ or OH⁻

Nylon-4 (Polypyrrolidone)

Base catalyst

N-Alkyl Pyrrolidone

R-X, Base

Pyrrolidine

H₂, Co catalyst, High T

N-Hydroxyalkyl Pyrrolidone

R-CHO

Click to download full resolution via product page

Caption: Overview of the main chemical reactions of 2-pyrrolidinone.

Hydrolysis
In the presence of strong acids or bases, the lactam ring of 2-pyrrolidinone can be hydrolyzed

to yield γ-aminobutyric acid (GABA).[8]

Ring-Opening Polymerization
Under basic conditions, 2-pyrrolidinone can undergo ring-opening polymerization to form

polypyrrolidone, also known as Nylon-4.[8][11] This polymer has potential applications as a

textile fiber and in molding compounds.[8]

N-Alkylation
The hydrogen atom on the nitrogen is acidic and can be substituted. In the presence of a base,

2-pyrrolidinone reacts with alkyl halides or dialkyl sulfates to produce N-alkyl pyrrolidones.[8]
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Reaction with Aldehydes
2-Pyrrolidinone can undergo an addition reaction with the carbonyl group of an aldehyde to

form N-hydroxyalkyl pyrrolidones.[8]

Reduction
The carbonyl group of 2-pyrrolidinone can be reduced to a methylene group to yield

pyrrolidine. This reaction is typically carried out using a cobalt catalyst at high temperatures.[8]

Experimental Protocols
This section provides an overview of the methodologies for the synthesis and purification of 2-
pyrrolidinone, based on available literature.

Synthesis of 2-Pyrrolidinone from γ-Butyrolactone
(Industrial Process)

Reactants: γ-Butyrolactone and liquid or aqueous ammonia.[8]

Reaction Conditions: The reaction is conducted in a liquid phase within a tubular reactor at a

temperature of 250 to 290 °C and a pressure of 8.0 to 16.0 MPa.[8] No catalyst is required

for this liquid-phase process.[8]

Molar Ratio: The typical molar ratio of γ-butyrolactone to NH₃ to H₂O is 1:(2.2 to 3):(1.6 to

2.3).[8]

Residence Time: The residence time of the reaction mixture in the reactor is generally

between 20 and 120 minutes.[8]

Work-up and Purification: Excess and unreacted ammonia are removed by distillation and

recycled.[8] The crude product is then purified by distillation to achieve a purity of over

99.5%.[7][8]

Purification of 2-Pyrrolidone
A method for purifying 2-pyrrolidone produced from succinonitrile involves the following steps:
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Treatment of the impure liquid 2-pyrrolidone with a strong base (e.g., KOH).[12]

Fractional distillation of the mixture to obtain high-purity, polymerization-grade 2-pyrrolidone

as the distillate.[12]

The distillation residue, containing the metal salt of pyrrolidone, is mixed with water and an

acid to liberate the free pyrrolidone.[12]

The liberated 2-pyrrolidone is then recovered by extraction with a water-immiscible organic

solvent.[12]
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Purification Workflow for 2-Pyrrolidinone

Impure 2-Pyrrolidinone

Treat with Strong Base (e.g., KOH)

Fractional Distillation

Polymerization-Grade 2-Pyrrolidone

Distillate

Distillation Residue

Mix with Water and Acid

Extract with Organic Solvent

Recovered 2-Pyrrolidinone

Click to download full resolution via product page

Caption: Logical workflow for the purification of 2-pyrrolidinone.

Applications in Research and Drug Development
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2-Pyrrolidinone and its derivatives are of significant interest in the pharmaceutical and

chemical industries.

Pharmaceutical Intermediate: It serves as a key starting material and intermediate in the

synthesis of various pharmaceutical compounds.[13][14] For example, it is a precursor for

nootropic drugs like Piracetam and other racetams.[7][13][14]

Solvent in Formulations: Due to its excellent solvency for a wide range of active

pharmaceutical ingredients (APIs), including those that are poorly soluble, 2-pyrrolidone is

used in drug formulations.[13][14] It can enhance bioavailability and therapeutic efficacy.[13]

It is also used as a solvent in veterinary injections.[3]

Precursor to Polyvinylpyrrolidone (PVP): 2-Pyrrolidinone is the precursor to N-

vinylpyrrolidone (NVP), the monomer used to produce polyvinylpyrrolidone (PVP).[1][6] PVP

has numerous applications in the pharmaceutical industry as a binder in tablets, a film-

former, and a solubilizing agent.[14]

Penetration Enhancer: In topical applications, pyrrolidones have been shown to be effective

penetration enhancers.[3]

Safety and Handling
2-Pyrrolidone is classified as causing serious eye irritation.[15] It is recommended to handle 2-

pyrrolidone in a well-ventilated area and to use appropriate personal protective equipment

(PPE), including safety goggles and chemical-resistant gloves.[9][16][17] In case of contact

with eyes, rinse cautiously with water for several minutes.[16] For detailed safety information,

refer to the Safety Data Sheet (SDS).[9][16][17]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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